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Compound of Interest

Compound Name: Methyl 3-chloropropionate

Cat. No.: B1361392

Essential Safety and Handling Guide for Methyl 3-
chloropropionate

This guide provides immediate safety, handling, and disposal protocols for researchers,
scientists, and drug development professionals working with Methyl 3-chloropropionate.
Adherence to these procedures is critical for ensuring laboratory safety and operational
integrity.

Hazard Identification and Classification

Methyl 3-chloropropionate is a flammable liquid and vapor that can cause serious eye
damage, skin irritation, and respiratory irritation.[1][2][3] It is crucial to handle this chemical with
appropriate care in a well-ventilated area, away from heat, sparks, open flames, and other
ignition sources.[1][2]
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapour[1][2]
o H315: Causes skin irritation[1]
Skin irritation Category 2 2]
) H318: Causes serious eye
Serious eye damage Category 1
damage[1][2]
Specific target organ toxicity — H335: May cause respiratory
. Category 3 o
single exposure irritation[1][2]

Personal Protective Equipment (PPE)

To ensure safety, the following personal protective equipment must be worn when handling
Methyl 3-chloropropionate:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[1] A face shield may also be necessary for additional
protection.

o Hand Protection: Use compatible, chemical-resistant gloves that have been inspected for
integrity before use.[1][2] Butyl rubber gloves with a thickness of 0.3 mm are a suitable
option.[4]

» Skin and Body Protection: Wear fire/flame resistant and impervious clothing to prevent skin
exposure.[1][2] A lab coat or protective sulit is required.[4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator with an appropriate cartridge is necessary.[1] In case of spills or leaks, a self-
contained breathing apparatus (SCBA) may be required.[1][5]

Step-by-Step Handling and Storage Protocol

Receiving and Storage:

» Upon receipt, inspect the container for any damage or leaks.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://www.benchchem.com/product/b1361392?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/c5eb7667-6fce-4ef0-9327-0f1d2e23f8f3
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/c5eb7667-6fce-4ef0-9327-0f1d2e23f8f3
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.tcichemicals.com/OP/en/sds/C1634_JP_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Store the container in a dry, cool, and well-ventilated place.[1] The recommended storage
temperature is between 10°C - 25°C.[2][6]

Keep the container tightly closed and upright to prevent leakage.[1][2]

Store away from incompatible materials, such as oxidizing agents, and foodstuff containers.

[1][5]

The storage area should be a designated flammables area with no smoking allowed.[7]
Handling and Use:

 All handling should be conducted in a well-ventilated area, preferably within a properly
operating chemical fume hood with an average face velocity of at least 100 feet per minute.

[11[4]
e Ground and bond the container and receiving equipment to prevent static discharge.[1][2]
» Use non-sparking tools and explosion-proof electrical and lighting equipment.[1][2]
e Avoid contact with skin and eyes, and prevent the formation of aerosols or vapors.[1]

e Wash hands thoroughly after handling the chemical.[2]

Emergency Procedures

Spill or Leak:
e Minor Spill:
o Remove all sources of ignition.[1]
o Ensure adequate ventilation.[1]
o Absorb the spill with an inert material such as sand, diatomite, or universal binders.[4]
o Collect the absorbed material in a suitable, closed container for disposal.[1]

e Major Spill:
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[e]

Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[1]

o

Wear a self-contained breathing apparatus and full protective suit.[1]

[¢]

Prevent the chemical from entering drains or waterways.[2]

[¢]

Contact emergency services and the environmental safety department.

Exposure:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes.[1][2] Seek medical attention if irritation
occurs.[1]

Eye Contact: Immediately rinse with pure water for at least 15 minutes, holding the eyelids
open.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical
attention.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[1] Never give anything by
mouth to an unconscious person.[1] Call a doctor or Poison Control Center immediately.[1]

Disposal Plan

o Chemical Waste: Methyl 3-chloropropionate must be disposed of as hazardous waste. It
can be sent to a licensed chemical destruction plant or disposed of by controlled incineration
with flue gas scrubbing.[1] Another method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[2] Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.

[1]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning.[1] Alternatively, the packaging can be punctured to
render it unusable and then disposed of in a sanitary landfill.[1]
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Workflow for Handling Methyl 3-chloropropionate

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl 3-chloropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloropropionate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1361392?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/3-chloropropionic-acid-methyl-ester.pdf
https://www.biosynth.com/Files/MSDS/GA/A0/MSDS_GAA00187_5000_EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-chloropropionate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-chloropropionate
https://nmu-mi.newlook.safecollegessds.com/document/repo/c5eb7667-6fce-4ef0-9327-0f1d2e23f8f3
https://www.tcichemicals.com/OP/en/sds/C1634_JP_EN.pdf
https://www.biosynth.com/p/GAA00187/6001-87-2-methyl-3-chloropropionate
https://www.fishersci.com/store/msds?partNumber=AC149052500&countryCode=US&language=en
https://www.benchchem.com/product/b1361392#personal-protective-equipment-for-handling-methyl-3-chloropropionate
https://www.benchchem.com/product/b1361392#personal-protective-equipment-for-handling-methyl-3-chloropropionate
https://www.benchchem.com/product/b1361392#personal-protective-equipment-for-handling-methyl-3-chloropropionate
https://www.benchchem.com/product/b1361392#personal-protective-equipment-for-handling-methyl-3-chloropropionate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

